Cas no 2137865-50-8 (2-3-(2-aminoethyl)-4,4-dimethoxycyclohexylethan-1-ol)

• Product Name: 2-3-(2-aminoethyl)-4,4-dimethoxycyclohexylethan-1-ol
• CAS No: 2137865-50-8
• MF: C₁₂H₂₅NO₃
• MW: 231.331804037094
• CID: 5977955
• PubChem ID: 165779619
• Update Time: 2025-07-15

2-3-(2-aminoethyl)-4,4-dimethoxycyclohexylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-3-(2-aminoethyl)-4,4-dimethoxycyclohexylethan-1-ol
• 2137865-50-8
• EN300-1165390
• 2-[3-(2-aminoethyl)-4,4-dimethoxycyclohexyl]ethan-1-ol

• Inchi： 1S/C12H25NO3/c1-15-12(16-2)6-3-10(5-8-14)9-11(12)4-7-13/h10-11,14H,3-9,13H2,1-2H3
• InChI Key： MCDQJVZYFVJYBT-UHFFFAOYSA-N
• SMILES： O(C)C1(CCC(CCO)CC1CCN)OC

Computed Properties

• Exact Mass: 231.18344366g/mol
• Monoisotopic Mass: 231.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 64.7Ų

Additional information on 2-3-(2-aminoethyl)-4,4-dimethoxycyclohexylethan-1-ol

Professional Introduction to Compound with CAS No. 2137865-50-8 and Product Name: 2-3-(2-aminoethyl)-4,4-dimethoxycyclohexylethan-1-ol

Compound with the CAS number 2137865-50-8 and the product name 2-3-(2-aminoethyl)-4,4-dimethoxycyclohexylethan-1-ol represents a significant advancement in the field of chemobiology and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and molecular biology. The presence of both amine and ether functional groups within its molecular structure suggests a versatile reactivity that could be leveraged for various biochemical interactions.

The chemical structure of 2-3-(2-aminoethyl)-4,4-dimethoxycyclohexylethan-1-ol consists of a cyclohexane ring substituted with two methoxy groups at the 4-position, an ethan-1-ol moiety at the 1-position, and a 2-aminoethyl side chain attached to the 3-position of the ring. This configuration endows the compound with a high degree of flexibility, making it an attractive candidate for further derivatization and functionalization. The amine group, in particular, serves as a nucleophilic site that can participate in hydrogen bonding, coordination chemistry, and other forms of non-covalent interactions, which are crucial for enzyme inhibition and receptor binding.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways by interacting with specific targets. The dimethoxy-substituted cyclohexane ring in this compound may contribute to its ability to penetrate biological membranes due to its lipophilic nature, while the hydroxyl group provides additional opportunities for solubility modulation. These properties make it a promising candidate for use in drug formulations designed for oral or topical administration.

One of the most exciting aspects of this compound is its potential application in the field of enzyme inhibition. Enzymes are critical biological catalysts that mediate a vast array of metabolic processes. By designing molecules that can selectively bind to specific enzymatic active sites, researchers can develop drugs that either enhance or inhibit these processes. The amine and hydroxyl groups in 2-3-(2-aminoethyl)-4,4-dimethoxycyclohexylethan-1-ol could be strategically positioned to interact with key residues in an enzyme's active site, thereby modulating its activity. This has implications for the development of treatments for a wide range of diseases, including metabolic disorders, inflammatory conditions, and infectious diseases.

Another area where this compound shows promise is in the development of chiral drugs. Many biologically active molecules are chiral, meaning they exist as two enantiomers that are mirror images of each other but have different biological activities. The cyclohexane ring in 2-3-(2-aminoethyl)-4,4-dimethoxycyclohexylethan-1-ol provides a scaffold that can be used to create enantiomerically pure compounds. By controlling the stereochemistry of this molecule, researchers can optimize its pharmacological properties, ensuring that it interacts selectively with biological targets while minimizing side effects.

Recent studies have also explored the use of this compound as a building block for more complex molecules. For example, researchers have investigated its potential as a precursor for synthesizing peptidomimetics—molecules that mimic the structure and function of peptides but are more stable and easier to produce. The amine group can be used to attach other functional groups or biomolecules via coupling reactions such as amide bond formation or click chemistry reactions involving azides and alkynes. This versatility makes it an invaluable tool for medicinal chemists seeking to design novel therapeutic agents.

The synthesis of 2-3-(2-aminoethyl)-4,4-dimethoxycyclohexylethan-1-ol presents an interesting challenge due to the need to introduce multiple functional groups onto the cyclohexane ring while maintaining regioselectivity. Advances in synthetic methodologies have made it possible to achieve this with increasing precision. Techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have enabled researchers to construct complex molecular frameworks efficiently. These advancements not only facilitate the production of this compound but also open up new possibilities for designing related molecules with tailored properties.

In conclusion,2-3-(2-aminoethyl)-4,4-dimethoxycyclohexylethan-1-ol (CAS No. 2137865-50-8) represents a significant contribution to the field of chemobiology and pharmaceutical research. Its unique structural features offer numerous opportunities for further exploration in drug development and molecular biology. As research continues to uncover new applications for this compound, its importance is likely to grow, making it a cornerstone in future therapeutic strategies.